Ethyl 3-methyl-5-(pyridin-4-yl)-1H-pyrazole-4-carboxylate

• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol
• IUPAC Name: ethyl 5-methyl-3-pyridin-4-yl-1H-pyrazole-4-carboxylate
• InChI: InChI=1S/C12H13N3O2/c1-3-17-12(16)10-8(2)14-15-11(10)9-4-6-13-7-5-9/h4-7H,3H2,1-2H3,(H,14,15)
• InChI Key: NRABLAWSDANSOA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NN=C1C2=CC=NC=C2)C

Description

Ethyl 3-methyl-5-(pyridin-4-yl)-1H-pyrazole-4-carboxylate is a useful research compound. Its molecular formula is C12H13N3O2 and its molecular weight is 231.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of ethyl 2-isonicotinoyl-3-oxobutanoate (8.0 g) in ethanol (80 mL) was added hydrazine (1.7 g), and the mixture was stirred at room temperature for 1 hr, and poured into saturated aqueous sodium hydrogen carbonate solution. The mixture was extracted with ethyl acetate. The extract was washed with saturated brine, and dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate/hexane) to give the title compound (6.4 g).

Synthesis routes and methods II

Procedure details

To a solution of 3-oxo-2-(pyridine-4-carbonyl)-butyric acid ethyl ester (1 g, 4.25 mmol) in 10 ml ethanol, were added a solution of hydrazine hydrochloride (291 mg, 4.25 mmol) in 4 ml water and, then 0.1 ml of 4M HCl in dioxane. The yellow solution was stirred 1 h at room temperature, poured on a saturated solution of NaHCO3 and extracted twice with EtOAc. The organic phases were washed with brine, dried over magnesium sulfate, and evaporated to afford the title compound as light yellow solid (815 mg, 83%). MS: 232.1 (MH+).